Cas no 64740-40-5 (Benzene, [(4-phenylbutyl)thio]-)
64740-40-5 structure
Product Name:Benzene, [(4-phenylbutyl)thio]-
CAS No:64740-40-5
MF:C16H18S
MW:242.379123210907
CID:1680299
PubChem ID:13170209
Update Time:2025-04-21
Benzene, [(4-phenylbutyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, [(4-phenylbutyl)thio]-
- DTXSID501309725
- 64740-40-5
- [(4-Phenylbutyl)thio]benzene
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- Inchi: 1S/C16H18S/c1-3-9-15(10-4-1)11-7-8-14-17-16-12-5-2-6-13-16/h1-6,9-10,12-13H,7-8,11,14H2
- InChI Key: FVGKIGMVBJZAKJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 242.11304
- Monoisotopic Mass: 242.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, [(4-phenylbutyl)thio]- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
64740-40-5 (Benzene, [(4-phenylbutyl)thio]-) Related Products
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